Cas no 4747-98-2 ((S)-Nor Laudanosine)
(S)-Nor Laudanosine structure
Product Name:(S)-Nor Laudanosine
(S)-Nor Laudanosine Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-[(3,4-Dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxyisoquinoline
- (S)-Nor Laudanosine
- (1S)-1,2,3,4-tetrahydro-6,7-dimethoxy -1-[(3,4-dimethoxyphenyl)methyl]Isoquinoline
- 2-Demethyllaudanosine
- norlaudanosine
- S-Tetrahydropapaverine
- (1S)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
- Norlaudanosins
- (1S)-1-(3,4-Dimethoxy-benzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
- SCHEMBL251076
- (S)-tetrahydropapaverine
- (S)-(-)-Tetrahydropapaverine
- AKOS015895933
- AT38019
- CHEBI:195379
- (1s)-1-((3,4-dimethoxyphenyl)methyl)-1,2,3,4-tetrahydro-6,7-dimethoxyisoQUINOLINE
- 4747-98-2
- C21631
- DTXSID50348641
- (S)-1-(3,4-DIMETHOXYBENZYL)-6,7-DIMETHOXY-1,2,3,4-TETRAHYDROISOQUINOLINE
- (S)-Norlaudanosine
- S9T
- YXWQTVWJNHKSCC-INIZCTEOSA-N
- (1S)-1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
- (-)-Tetrahydropapaverine
- (1~{s})-1-[(3,4-Dimethoxyphenyl)methyl]-6,7-Dimethoxy-1,2,3,4-Tetrahydroisoquinoline
- Q27465279
- S-(-)-N-Norlaudanosine
- Tetrahydropapaverine
-
- Inchi: 1S/C20H25NO4/c1-22-17-6-5-13(10-18(17)23-2)9-16-15-12-20(25-4)19(24-3)11-14(15)7-8-21-16/h5-6,10-12,16,21H,7-9H2,1-4H3/t16-/m0/s1
- InChI Key: YXWQTVWJNHKSCC-INIZCTEOSA-N
- SMILES: O(C)C1C(=CC2CCN[C@@H](CC3C=CC(=C(C=3)OC)OC)C=2C=1)OC
Computed Properties
- Exact Mass: 343.17800
- Monoisotopic Mass: 343.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 49Ų
Experimental Properties
- Density: 1.120
- PSA: 48.95000
- LogP: 3.47930
(S)-Nor Laudanosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N710050-10mg |
(S)-Nor Laudanosine |
4747-98-2 | 10mg |
$ 1590.00 | 2022-06-03 | ||
| TRC | N710050-5mg |
(S)-Nor Laudanosine |
4747-98-2 | 5mg |
$ 173.00 | 2023-04-16 | ||
| TRC | N710050-25mg |
(S)-Nor Laudanosine |
4747-98-2 | 25mg |
$ 775.00 | 2023-04-16 | ||
| TRC | N710050-50mg |
(S)-Nor Laudanosine |
4747-98-2 | 50mg |
$ 1378.00 | 2023-04-16 |
(S)-Nor Laudanosine Related Literature
-
Lirong Nie,Xueting Feng,Hang Song,Zicheng Li,Shun Yao New J. Chem. 2020 44 7105
-
2. 281. Synthetic neuromuscular blocking agents. Part IV. Compounds related to both laudexium and suxamethoniumJ. M. Z. Gladych,E. P. Taylor J. Chem. Soc. 1962 1481
-
3. 697. Alkaloid biosynthesis. Part IV. 1-Benzylisoquinolines as precursors of thebaine, codeine, and morphineA. R. Battersby,R. Binks,R. J. Francis,D. J. McCaldin,H. Ramuz J. Chem. Soc. 1964 3600
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4. Electrochemical oxidation of aromatic ethers. Part 8. Evidence of homogeneous electron transfer during the ‘low potential’ oxidation of laudanosineMichael Hutchins,Malcolm Sainsbury,David I. C. Scopes J. Chem. Soc. Perkin Trans. 1 1983 2059
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E. P. Taylor J. Chem. Soc. 1952 142
4747-98-2 ((S)-Nor Laudanosine) Related Products
- 2292-16-2(Neferine)
- 50896-90-7((R)-1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline)
- 22324-83-0(1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline)
- 13063-54-2((+)-Corypalmine)
- 13074-31-2(1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline)
- 10097-84-4(Tetrahydropalmatin)
- 2586-96-1(Liensinine)
- 524-17-4(Dauricine)
- 54417-53-7((R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-veratrylisoquinoline hydrochloride)
- 2202-17-7((-)-O-Methyldauricine)
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